N-(3-chlorobenzyl)-4-((3-(piperidin-1-yl)pyrazin-2-yl)oxy)benzamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-4-(3-piperidin-1-ylpyrazin-2-yl)oxybenzamide
• InChI: InChI=1S/C23H23ClN4O2/c24-19-6-4-5-17(15-19)16-27-22(29)18-7-9-20(10-8-18)30-23-21(25-11-12-26-23)28-13-2-1-3-14-28/h4-12,15H,1-3,13-14,16H2,(H,27,29)
• InChI Key: XHVYAFLODKGWPS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=CN=C2OC3=CC=C(C=C3)C(=O)NCC4=CC(=CC=C4)Cl
• Molecular Formula: C23H23ClN4O2
• Molecular Weight: 422.9 g/mol

Description

N-(3-chlorobenzyl)-4-((3-(piperidin-1-yl)pyrazin-2-yl)oxy)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. The compound is a member of the benzamide family and has been shown to exhibit promising pharmacological properties, including anti-inflammatory and antitumor activities.

Scientific Research Applications

Antimicrobial Activity

N-(3-chlorobenzyl)-4-((3-(piperidin-1-yl)pyrazin-2-yl)oxy)benzamide derivatives have been explored for their antimicrobial properties. For example, a compound synthesized via the reaction of 7-methoxynaphthalen-2-ol, 4-chlorobenzaldehyde, and malononitrile in an ethanolic piperidine solution showed favorable antimicrobial activities against various bacterial and fungal strains. The compound exhibited bactericidal and fungicidal effects, demonstrating its potential as an antimicrobial agent (Okasha et al., 2022).

Receptor Binding Studies

Derivatives of this compound have been investigated for their receptor binding capabilities. For instance, pyrazolo[1,5-α]pyridines synthesized from pyrazolo[1,5-α]pyridine-3-carbaldehyde and 1-piperazinearboxaldehyde were evaluated for their affinity towards D4, D2, and D3 dopamine receptors. One of the derivatives showed promise as a potential dopamine D4 receptor ligand, highlighting the compound's potential in receptor binding studies (Guca, 2014).